molecular formula C15H8O6 B191741 Lupinalbin A CAS No. 98094-87-2

Lupinalbin A

Cat. No. B191741
CAS RN: 98094-87-2
M. Wt: 284.22 g/mol
InChI Key: BBBAWACESCACAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lupinalbin A is a compound found in certain leguminous plants, such as Eriosema laurentii de Wild . It is known to be a potent estrogen receptor α- and aryl hydrocarbon receptor agonist . It has been reported to exert anti-inflammatory effects by inhibiting pro-inflammatory cytokines and blocking the IFN-β/STAT1 pathway activation .

Scientific Research Applications

  • Synthesis and Structure

    Lupinalbin A has been synthesized through a process involving the preparation of 2′-hydroxygenistein, followed by oxidative cyclodehydrogenation and the regiospecific introduction of a dimethylpyran moiety (Selepe, Drewes, & Heerden, 2011).

  • Anti-Inflammatory Effects

    Lupinalbin A isolated from Apios americana has demonstrated significant anti-inflammatory effects. In particular, it inhibits nitric oxide production and reduces the expression of various pro-inflammatory cytokines in lipopolysaccharide-treated RAW264.7 cells (Kim et al., 2018).

  • Isoflavonoid Constituents

    Lupinalbin A is identified as one of several new coumaronochromones in Lupinus albus L. roots, highlighting its role in the plant's biochemistry (Tahara, Ingham, & Mizutani, 1985).

  • Anti-Diabetic Properties

    The compound exhibits inhibitory activity against dipeptidyl peptidase 4 (DPP4) and α-glucosidase, two enzymes relevant in diabetes treatment. Lupinalbin A has shown potential as a therapeutic agent in diabetes mellitus (Kim et al., 2021).

  • Estrogenic and Aryl Hydrocarbon Receptor Activities

    It acts as an agonist for both the estrogen receptor α and the aryl hydrocarbon receptor in Eriosema laurentii De Wild., a plant used in traditional medicine for gynecological conditions (Ateba et al., 2014).

  • Presence in Medicinal Plants

    Lupinalbin A, among other compounds, has been identified in Apios taiwanianus, a medicinal plant used for various treatments, demonstrating its role in traditional medicine (Lin et al., 2016).

  • Antifungal Activity

    The compound has been evaluated for its fungitoxic activity against Colletotrichum lupini, indicating its potential use in plant disease management (Baer et al., 2006).

Mechanism of Action

Lupinalbin A is known to exert anti-inflammatory effects via the inhibition of pro-inflammatory cytokines and blocking of IFN-β/STAT1 pathway activation . It has also been identified as a potent estrogen receptor α- and aryl hydrocarbon receptor agonist .

properties

IUPAC Name

1,3,8-trihydroxy-[1]benzofuro[2,3-b]chromen-11-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H8O6/c16-6-1-2-8-10(4-6)20-15-12(8)14(19)13-9(18)3-7(17)5-11(13)21-15/h1-5,16-18H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BBBAWACESCACAP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1O)OC3=C2C(=O)C4=C(C=C(C=C4O3)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H8O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20243437
Record name Lupinalbin A
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20243437
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

284.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Lupinalbin A

CAS RN

98094-87-2
Record name Lupinalbin A
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=98094-87-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Lupinalbin A
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098094872
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Lupinalbin A
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20243437
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A mixture consisting of 10 (0.17 g) and 7g Pyr-HCl was heated to 190° C. for 45 min. The reaction was allowed to cool and then partitioned between water and EtOAc. The EtOAc was dried over MgSO4, filtered, concentrated and chromatographed on silica gel (EtOAc/hexanes; 3:7) to give the product as a white solid (0.07 g): Mp 318-322 (dec); 1H NMR (DMSO-d6) δ 12.90 (s, 1H), 10.97 (br s, 1H), 9.99 (br s, 1H), 7.72 (d, 1H, J=8.4 Hz), 7.11 (d, 1H, J=2.1 Hz), 6.93 (dd, 1H, J=8.4 Hz, 2.1 Hz), 6.56 (d, 1H, J=2.1 Hz), 6.30 (d, 1H, J=2.1 Hz); MS FI (neg) 283 (M−H)−.
Name
10
Quantity
0.17 g
Type
reactant
Reaction Step One
[Compound]
Name
7g
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Pyr-HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Lupinalbin A
Reactant of Route 2
Reactant of Route 2
Lupinalbin A
Reactant of Route 3
Reactant of Route 3
Lupinalbin A
Reactant of Route 4
Reactant of Route 4
Lupinalbin A
Reactant of Route 5
Lupinalbin A
Reactant of Route 6
Lupinalbin A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.